1-methyl-4-[2-nitro-5-(1-piperazinyl)phenyl]piperazine

• IUPAC Name: 1-methyl-4-(2-nitro-5-piperazin-1-ylphenyl)piperazine
• InChI: InChI=1S/C15H23N5O2/c1-17-8-10-19(11-9-17)15-12-13(2-3-14(15)20(21)22)18-6-4-16-5-7-18/h2-3,12,16H,4-11H2,1H3
• InChI Key: GRPWIUUZNMITRR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=CC(=C2)N3CCNCC3)[N+](=O)[O-]
• Molecular Formula: C15H23N5O2
• Molecular Weight: 305.38 g/mol

Description

This compound belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring. It is used both as a reagent and building block in several synthetic applications.

Synthesis Analysis

Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The empirical formula of the compound is C10H21N3. The molecular weight is 183.29. The SMILES string representation is CN1CCC(CC1)N2CCNCC2.

Chemical Reactions Analysis

The compound is used as an intermediate and as an excellent catalyst for many condensation reactions.

Physical And Chemical Properties Analysis

The compound is in liquid form. The refractive index is 1.508.

Safety and Hazards

The compound is harmful by inhalation, in contact with skin, and if swallowed. Precautionary measures include avoiding inhalation, contact with skin, and ingestion.

Future Directions

The compound is used in preparation of Pyrazolo Estratrienes as inhibitors of 17-HSD1. This suggests potential future directions in the development of inhibitors.